Cas no 80083-40-5 (Pigment Red 81:1)

• Product name: Pigment Red 81:1
• CAS No: 80083-40-5
• MF: C₂₈H₃₁N₂O₃·x
• MW: 1375.00534
• CID: 60175

Pigment Red 81:1 Chemical and Physical Properties

Names and Identifiers

• Xanthylium, 9-[2-(ethoxycarbonyl)phenyl]-3,6-bis(ethylamino)-2,7-dimethyl-, molybdatetungstatesilicate
• PIGMENT RED 81:1
• 9-[2-(Ethoxycarbonyl)phenyl]-3,6-bis(ethylamino)-2,7-dimethylxanthylium molybdatetungstatesilicate
• Einecs 279-394-3
• RHODAMINE Y-SMA
• Xanthylium,9-2-(ethoxycarbonyl)phenyl-3,6-bis(ethylamino)-2,7-dimethyl-,molybdatetungstatesilicate
• C.I. 45160:3
• CID 131698724
• Xanthylium, 9-2-(ethoxycarbonyl)phenyl-3,6-bis(ethylamino)-2,7-dimethyl-, molybdatetungstatesilicate
• Pigment red 81:1 (C.I. 45160:3)
• C.I. Pigment Red 81:1
• Pigment Red 81:1

• Inchi： 1S/2C28H30N2O3.Mo.H2O3Si.2H2O.6O.W/c2*1-6-29-23-15-25-21(13-17(23)4)27(19-11-9-10-12-20(19)28(31)32-8-3)22-14-18(5)24(30-7-2)16-26(22)33-25;;1-4(2)3;;;;;;;;;/h2*9-16,29H,6-8H2,1-5H3;;1-2H;2*1H2;;;;;;;/q;;;;;;;;;;2*-1;+2/b2*30-24+;;;;;;;;;;;
• InChI Key： TZXDGLDAOQAIEE-HQCGWVDOSA-N
• SMILES： [W](=O)(=O)(O)O.[Mo](=O)(=O)([O-])[O-].[Si](=O)(O)O.O1C2C=C(C(C)=CC=2C(C2C=CC=CC=2C(=O)OCC)=C2C=C(C)/C(/C=C12)=[NH+]/CC)NCC.O1C2C=C(C(C)=CC=2C(C2C=CC=CC=2C(=O)OCC)=C2C=C(C)/C(/C=C12)=[NH+]/CC)NCC

Computed Properties

• Exact Mass: 1799.48000
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 80
• Rotatable Bond Count: 14
• Complexity: 992
• Topological Polar Surface Area: 335

Experimental Properties

• PSA: 363.49000
• LogP: 20.54360